6-Bromo-5-nitronicotinaldehyde

• IUPAC Name: 6-bromo-5-nitropyridine-3-carbaldehyde
• InChI: InChI=1S/C6H3BrN2O3/c7-6-5(9(11)12)1-4(3-10)2-8-6/h1-3H
• InChI Key: PKOUXUYOTGTLJT-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1[N+](=O)[O-])Br)C=O
• Molecular Formula: C6H3BrN2O3
• Molecular Weight: 231.00 g/mol
• CAS No.: 1289263-92-8

Description

6-Bromo-5-nitronicotinaldehyde is a useful research compound. Its molecular formula is C6H3BrN2O3 and its molecular weight is 231.005. The purity is usually 95%.
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Scientific Research Applications

Reductive Intramolecular Cyclisation

6-Bromo-1-hexene and its derivatives have been studied for their potential in catalytic reductions involving Ni(I) complexes, leading to the formation of cyclic compounds. These reactions, investigated with the aid of cyclic voltammetry and controlled-potential electrolyses, shed light on the utility of bromo-substituted compounds in synthesizing cyclic structures under specific experimental conditions (Esteves et al., 2001).

Design of Preorganized Ligands

The transformation of bromo to ester groups, facilitated by low-valent Pd(0) reactions, has been applied to 6-bromo-2,2'-bipyridine derivatives, leading to the development of ligands with potential applications in labeling biological materials. This research underscores the versatility of bromo-substituted compounds in creating scaffolds for further functionalization (Charbonnière et al., 2002).

Incorporation into Novel Chelating Ligands

The Friedländer condensation has been employed to integrate 6-bromoquinoline into bidentate and tridentate derivatives, demonstrating the role of bromo-substituted compounds in forming complex structures with high emission quantum yield, which is significant for optical applications (Hu et al., 2003).

Speculative Assessment and Molecular Docking

Computational studies have provided insights into the structural and energetic characteristics of bromo-substituted compounds, including 5-bromo-3-nitropyridine-2-carbonitrile, highlighting their potential in molecular docking and as inhibitors of specific proteins. This research exemplifies the theoretical applications of bromo-substituted compounds in understanding molecular interactions and designing pharmaceuticals (Arulaabaranam et al., 2021).